Cas no 111821-05-7 ((2S)-tert-Butyl octahydro-1H-indole-2-carboxylate)

(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate structure
111821-05-7 structure
Product name:(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate
CAS No:111821-05-7
MF:C13H23NO2
MW:225.32722
MDL:MFCD09878904
CID:821457
PubChem ID:13308986

(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2S)-tert-Butyl octahydro-1H-indole-2-carboxylate
    • (2S,3aR,7aR)-tert-Butyl octahydro-1H-indole-2-carboxylate
    • (S)-OCTAHYDROINDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-OCTAHYDRO-INDOLE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (2S, 3aS,7aS)-Octahydro-indole-2-carboxylic acid tert-butyl ester
    • 1H-Indole-2-carboxylic acid, octahydro-, 1,1-diMethylethyl ester, [2S-(2a,3aa,7aa)]-
    • 1H-Indole-2-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, [2S-(2.alpha.,3a.alpha.,7a.alpha.)]- (9CI)
    • F13108
    • DTXSID00536192
    • DB-362458
    • 1822330-98-2
    • AKOS016004721
    • tert-butyl (2S)-octahydro-1H-indole-2-carboxylate
    • tert-butyl (2S)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate
    • 111821-05-7
    • MDL： MFCD09878904
    • Inchi： InChI=1S/C13H23NO2/c1-13(2,3)16-12(15)11-8-9-6-4-5-7-10(9)14-11/h9-11,14H,4-8H2,1-3H3/t9?,10?,11-/m0/s1
    • InChI Key： OCFZHGWTHXLDLR-ILDUYXDCSA-N
    • SMILES： CC(C)(C)OC(=O)C1CC2CCCCC2N1

Computed Properties

  • Exact Mass: 225.17300
  • Monoisotopic Mass: 225.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33000
  • LogP: 2.57760

(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM148353-1g
(S)-Octahydro-indole-2-carboxylic acid tert-butyl ester
 111821-05-7 95%
1g
 $*** 2023-04-03
Chemenu
CM148353-5g
(S)-Octahydro-indole-2-carboxylic acid tert-butyl ester
 111821-05-7 95%
5g
 $445 2021-08-05
Ambeed
A120989-1g
(2S,3aR,7aR)-tert-Butyl octahydro-1H-indole-2-carboxylate
 111821-05-7 97%
1g
 $142.0 2024-04-26
abcr
AB536928-50mg
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); .
 111821-05-7
50mg
 €248.50 2025-02-20
Alichem
A199007108-5g
(2S,3aR,7aR)-tert-Butyl octahydro-1H-indole-2-carboxylate
 111821-05-7 95%
5g
 $422.40 2023-09-04
abcr
AB536928-1g
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); .
 111821-05-7
1g
 €700.90 2025-02-20
abcr
AB536928-1 g
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); .
 111821-05-7
1g
 €734.60 2023-07-11
abcr
AB536928-250 mg
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); .
 111821-05-7
250MG
 €355.50 2023-07-11
abcr
AB536928-250mg
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); .
 111821-05-7
250mg
 €342.40 2025-02-20
abcr
AB536928-100 mg
(2S,3aS,7aS)-Octahydro-indole-2-carboxylic acid t-butyl ester (H-Oic(3axi,7axi)-OtBu); .
 111821-05-7
100MG
 €290.90 2023-07-11

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(CAS:111821-05-7)(2S)-tert-Butyl octahydro-1H-indole-2-carboxylate
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Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):167.0/203.0/415.0